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Introduction

UNCG6934 is a potent and selective chemical probe that targets the N-terminal PWWP domain
of the histone methyltransferase NSD2 (Nuclear Receptor Binding SET Domain Protein 2), also
known as MMSET or WHSC1.[1][2][3] NSD2 is the primary enzyme responsible for histone H3
lysine 36 dimethylation (H3K36me2), a key epigenetic mark associated with active gene
transcription.[1][4] UNC6934 competitively binds to the H3K36me2 binding pocket of the NSD2
PWWP1 domain, thereby antagonizing its interaction with nucleosomes.[1][5][6] A key cellular
consequence of UNC6934 treatment is the relocalization of NSD2 from the chromatin to the
nucleolus.[1][3]

UNC7145 is a structurally related, inactive analog of UNC6934 and serves as an ideal negative
control for experiments.[1][2][7] The only structural difference is the replacement of a
cyclopropyl group in UNC6934 with an isopropyl group in UNC7145, which ablates its binding
to the NSD2 PWWP1 domain.[5] The use of UNC7145 alongside UNC6934 is critical for
distinguishing on-target effects from potential off-target or compound-specific artifacts.

These application notes provide detailed protocols for utilizing UNC6934 and UNC7145 in cell-
based assays to study NSD2 biology and function.
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Table 1: In Vitro and Cellular Activity of UNC6934 and

UNC7145
Parameter UNC6934 UNC7145 Assay Type Notes
o o Surface Plasmon  Direct binding to
Binding Affinity )
(Kd) 80 £ 18 nM[2] Inactive[2] Resonance NSD2-PWWP1
(SPR) domain.

Inhibition of
NSD2-PWWP1

Biochemical o

150 104 £+ 13 nM[7] > 20 pM[5] AlphaScreen binding to
H3K36me2
nucleosomes.
Disruption of
NSD2-PWWP1

1.23+0.25 ] NanoBRET ] ] ]
Cellular EC50 Inactive[7] interaction with
UMI[7] (U20S cells) ) )
histone H3.3 in
live cells.
_ No significant Chemical UNC6934
Cellular Target Selective for ) ) )
protein Proteomics selectively pulls
Engagement NSD2[7]

displacement[7] (KMS-11 lysates) down NSD2.

Table 2: Selectivity Profile of UNC6934 and UNC7145
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Target Family UNC6934 UNC7145 Assay Type Notes

Selective for ) )

_ _ Differential
NSD2-PWWP1 Inactive against )
) Scanning Tested at 100
PWWP Domains  over 15 other all tested PWWP )
) Fluorimetry MM,
human PWWP domains[7]
. (DSF)

domains[7][8]

No inhibition of

33 tested ] )

Inactive against

methyltransferas ] i
Methyltransferas ) ) all tested Radiometric Tested at 1 and

es, including
es methyltransferas ~ Assay 10 pM.

NSD1, NSD2,

es[7]

NSD3, and

SETD2[7][8]
CNS Ki=1.4+0.8 uM o Profiled against a

) Radioligand
Receptors/Trans  for serotonin Not reported o panel of 90
Binding Assay

porters transporter[7][8] targets.

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of action of UNC6934 and a general

experimental workflow for its use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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